![molecular formula C13H13N7O2S B2509054 4-methyl-N-(2-(6-oxo-3-(1H-pyrazol-1-yl)pyridazin-1(6H)-yl)ethyl)-1,2,3-thiadiazole-5-carboxamide CAS No. 1351607-62-9](/img/structure/B2509054.png)
4-methyl-N-(2-(6-oxo-3-(1H-pyrazol-1-yl)pyridazin-1(6H)-yl)ethyl)-1,2,3-thiadiazole-5-carboxamide
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Description
4-methyl-N-(2-(6-oxo-3-(1H-pyrazol-1-yl)pyridazin-1(6H)-yl)ethyl)-1,2,3-thiadiazole-5-carboxamide is a useful research compound. Its molecular formula is C13H13N7O2S and its molecular weight is 331.35. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial Activity
Research has demonstrated that derivatives of pyrazole and pyridazine, similar in structure to the specified compound, exhibit notable antimicrobial activities. For instance, compounds synthesized from pyridines and pyrazines substituted with various isosteres have shown antimycobacterial activity against Mycobacterium tuberculosis, suggesting potential applications in tuberculosis treatment (Gezginci, Martin, & Franzblau, 1998). Another study found that pyrazole derivatives act as inhibitors of photosynthetic electron transport, which can be leveraged to develop herbicides or antimicrobial agents targeting specific biochemical pathways (Vicentini et al., 2005).
Antifungal Activity
The synthesis of novel compounds with pyridazinone-substituted 1,3,4-oxadiazoles and 1,3,4-thiadiazoles has been explored for their fungicidal activity. These compounds, upon evaluation, have shown to be effective against wheat leaf rust, caused by Puccinia recondita, offering insights into developing new antifungal agents with potential agricultural applications (Zou, Lai, Jin, & Zhang, 2002).
Antitumor Properties
Compounds within the pyrazole and pyridazine families have been investigated for their antitumor properties. A study focusing on the synthesis of pyrazolo[3,4-d]pyrimidine and pyrazole derivatives identified several candidates with significant effects on mouse tumor model cancer cell lines, including colon cancer (HCT-29) and breast cancer (MCF-7). This research suggests the potential of these compounds in cancer therapy, warranting further investigation into their mechanisms of action and efficacy (Nassar, Atta-Allah, & Elgazwy, 2015).
properties
IUPAC Name |
4-methyl-N-[2-(6-oxo-3-pyrazol-1-ylpyridazin-1-yl)ethyl]thiadiazole-5-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13N7O2S/c1-9-12(23-18-16-9)13(22)14-6-8-20-11(21)4-3-10(17-20)19-7-2-5-15-19/h2-5,7H,6,8H2,1H3,(H,14,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MZYKRYBSBJLWHC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SN=N1)C(=O)NCCN2C(=O)C=CC(=N2)N3C=CC=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13N7O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
331.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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